Cas no 1507190-71-7 (7lambda6-thia-1-azaspiro4.5decane-7,7-dione)

• Product Name: 7lambda6-thia-1-azaspiro4.5decane-7,7-dione
• CAS No: 1507190-71-7
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 6166417
• PubChem ID: 130840853
• Update Time: 2025-05-20

7lambda6-thia-1-azaspiro4.5decane-7,7-dione Chemical and Physical Properties

Names and Identifiers

• 7lambda6-thia-1-azaspiro4.5decane-7,7-dione
• 7lambda6-thia-1-azaspiro[4.5]decane-7,7-dione
• 7-thia-1-azaspiro[4.5]decane 7,7-dioxide
• 1507190-71-7
• EN300-1697900

• Inchi： 1S/C8H15NO2S/c10-12(11)6-2-4-8(7-12)3-1-5-9-8/h9H,1-7H2
• InChI Key： LRFPUMKEYGKTSR-UHFFFAOYSA-N
• SMILES： S1(CCCC2(CCCN2)C1)(=O)=O

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 7lambda6-thia-1-azaspiro4.5decane-7,7-dione

7λ6-thia-1-azaspiro[4.5]decane-7,7-dione: A Comprehensive Overview

The compound 7λ6-thia-1-azaspiro[4.5]decane-7,7-dione (CAS No. 1507190-71-7) is a unique organic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is further modified by the presence of a thia (sulfur-containing) and azaspiro (nitrogen-containing) framework, making it a fascinating subject for both theoretical and applied research.

Recent studies have highlighted the potential of thiaazaspiro compounds in drug discovery, particularly in the development of bioactive molecules with therapeutic applications. The dione functional group present in this compound adds to its versatility, as it can participate in various chemical reactions and interactions. Researchers have explored its ability to act as a scaffold for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 7λ6-thia-1-azaspiro[4.5]decane-7,7-dione involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. One notable approach involves the cyclization of appropriately substituted diamines or thioamides under controlled conditions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield, making this compound more accessible for further studies.

In terms of physical properties, this compound exhibits a melting point of approximately 220°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-Vis and NMR spectra, have been thoroughly characterized, providing valuable insights into its electronic structure and conformational flexibility.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on thiaazaspiro compounds like this one. These studies have revealed that the compound's spiro structure contributes to its ability to adopt multiple conformations, which may be advantageous for binding to target proteins in biological systems.

One of the most promising applications of 7λ6-thia-1-azaspiro[4.5]decane-7,7-dione lies in its potential as a building block for drug design. Its ability to form hydrogen bonds and its rigid yet flexible framework make it an ideal candidate for creating molecules with high bioavailability and selectivity. Researchers have also explored its use as a precursor for constructing more complex heterocyclic systems with enhanced pharmacological properties.

In conclusion, 7λ6-thia-1-azaspiro[4.5]decane-7,7-dione (CAS No. 1507190-71-7) represents a significant advancement in the field of heterocyclic chemistry. Its unique structure, versatile functional groups, and potential applications in drug discovery make it a valuable compound for further exploration. As research continues to uncover its full potential, this compound is poised to play a crucial role in advancing our understanding of complex chemical systems and their biological implications.